1,4-Dichloro-2-(2-chloroethyl)benzene
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Description
1,4-Dichloro-2-(2-chloroethyl)benzene is a chlorinated aromatic compound featuring a benzene ring substituted with two chlorine atoms at the 1- and 4-positions and a 2-chloroethyl group at the 2-position. The compound’s molecular formula is inferred as C₈H₇Cl₃, with a molecular weight of 222.5 g/mol, based on structural analogs like 1,4-dichloro-2-methylbenzene (C₇H₆Cl₂, 161.03 g/mol) and 1,4-dichloro-2-(2-chloroethanesulfinyl)benzene (C₈H₇Cl₃OS, 257.56 g/mol) .
Properties
CAS No. |
54965-02-5 |
|---|---|
Molecular Formula |
C8H7Cl3 |
Molecular Weight |
209.5 g/mol |
IUPAC Name |
1,4-dichloro-2-(2-chloroethyl)benzene |
InChI |
InChI=1S/C8H7Cl3/c9-4-3-6-5-7(10)1-2-8(6)11/h1-2,5H,3-4H2 |
InChI Key |
ZCLRNCLVHYHSFK-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1Cl)CCCl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
1,4-Dichloro-2-methylbenzene (C₇H₆Cl₂)
- Structure : Chlorine atoms at positions 1 and 4, methyl group at position 2.
- Properties : Molecular weight = 161.03 g/mol; higher volatility compared to 1,4-dichloro-2-(2-chloroethyl)benzene due to the smaller methyl substituent.
2-Bromo-1,4-dichlorobenzene (C₆H₃BrCl₂)
- Structure : Bromine replaces the chloroethyl group at position 2.
- Properties : Molecular weight ≈ 223.89 g/mol; bromine’s higher atomic mass increases density compared to chlorine analogs.
- Applications : Used in synthesizing cross-coupling intermediates, such as 1,4-dichloro-2-[(E)-2-(4-methoxyphenyl)ethenyl]benzene .
1,4-Dichloro-2-(2-chloroethanesulfinyl)benzene (C₈H₇Cl₃OS)
- Structure : A sulfinyl group (-S(O)-) links the chloroethyl chain to the benzene ring.
- Properties: Molecular weight = 257.56 g/mol; density = 1.53 g/cm³; boiling point = 399°C (predicted).
Data Tables
Research Implications and Gaps
- Structural Insights : The chloroethyl group’s orientation and steric effects may influence reactivity compared to methyl or bromine substituents.
- Synthetic Utility : The compound could serve as a precursor for agrochemicals or pharmaceuticals, leveraging its dual chloro and alkylating groups.
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